N-(4-chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide

• Molecular Formula: C14H11ClFNOS
• Molecular Weight: 295.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C14H11ClFNOS/c15-10-1-5-12(6-2-10)17-14(18)9-19-13-7-3-11(16)4-8-13/h1-8H,9H2,(H,17,18)
• InChI Key: MRXODZLZXAZDOR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)CSC2=CC=C(C=C2)F)Cl

Description

N-(4-chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide, commonly known as CF3, is a chemical compound that has gained interest in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of CF3 is not fully understood, but it is believed to act through the inhibition of certain enzymes and proteins in the body. This inhibition can lead to changes in cellular signaling pathways and gene expression, which can ultimately result in various physiological effects.
Biochemical and Physiological Effects
CF3 has been found to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anticancer properties. In animal studies, CF3 has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

CF3 has several advantages for use in lab experiments, including its high purity and stability, as well as its ease of synthesis. However, CF3 also has some limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research on CF3, including:
1. Further investigation of its potential as a drug candidate for the treatment of various diseases.
2. Development of new synthetic methods for CF3 that are more efficient and cost-effective.
3. Exploration of its potential as a building block for the development of new materials with unique properties.
4. Investigation of its potential as a tool for the study of cellular signaling pathways and gene expression.
5. Study of its potential toxicity and development of strategies to mitigate any adverse effects.
Conclusion
In conclusion, CF3 is a chemical compound that has potential applications in various scientific research fields, including medicinal chemistry, organic synthesis, and materials science. Its mechanism of action is not fully understood, but it has been found to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anticancer properties. While CF3 has several advantages for use in lab experiments, it also has some limitations that need to be addressed. There are several future directions for research on CF3, including further investigation of its potential as a drug candidate and development of new synthetic methods.

Synthesis Methods

CF3 can be synthesized through a multi-step process involving the reaction of 4-chloroaniline and 4-fluorobenzene thiol in the presence of a catalyst. The resulting product is then treated with acetic anhydride and triethylamine to yield CF3.

Scientific Research Applications

CF3 has been found to have potential applications in various scientific research fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, CF3 has been studied for its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. In organic synthesis, CF3 has been used as a reagent for the synthesis of complex organic molecules. In materials science, CF3 has been explored for its potential as a building block for the development of new materials with unique properties.